Cas no 33795-18-5 ((4-Hydroxyphenyl)phosphonic Acid)

• Product Name: (4-Hydroxyphenyl)phosphonic Acid
• CAS No: 33795-18-5
• MF: C₆H₇O₄P
• MW: 174.091142892838
• MDL: MFCD01112120
• CID: 315413
• PubChem ID: 354333278
• Update Time: 2025-10-29

(4-Hydroxyphenyl)phosphonic Acid Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,P-(4-hydroxyphenyl)-
• (4-Hydroxyphenyl)phosphonic Acid
• (4-hydroxy-phenyl)-phosphonic acid
• (p-Hydroxyphenyl)phosphonic acid
• <4-Hydroxy-phenyl>-phosphonsaeure
• 4-Hydroxybenzenephosphonic acid
• p-dihydroxyphosphorylphenol
• Phosphonic acid,(p-hydroxyphenyl)
• SCHEMBL915277
• Phosphonic acid, (4-hydroxyphenyl)-
• AL-398/40247074
• MFCD01112120
• T72323
• AKOS006276747
• 4-hydroxyphenyl phosphonic acid
• H1559
• 4-Hydroxyphenylphosphonic acid
• AS-60599
• CS-0318055
• Phosphonic acid, (p-hydroxyphenyl)-
• BRN 2718265
• 33795-18-5
• DTXSID30187454
• 97% pound HPLC pound(c)
• STL557216
• BBL103406

• MDL： MFCD01112120
• Inchi： 1S/C6H7O4P/c7-5-1-3-6(4-2-5)11(8,9)10/h1-4,7H,(H2,8,9,10)
• InChI Key： YIDVLWDHYNWHMH-UHFFFAOYSA-N
• SMILES： P(C1C=CC(=CC=1)O)(=O)(O)O

Computed Properties

• Exact Mass: 174.00800
• Monoisotopic Mass: 174.008
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 77.8A^2

Experimental Properties

• Density: 1.6
• Melting Point: 168.0 to 172.0 deg-C
• Boiling Point: 439.9°Cat760mmHg
• Flash Point: 219.8°C
• Refractive Index: 1.62
• PSA: 87.57000
• LogP: 0.19520

(4-Hydroxyphenyl)phosphonic Acid Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• RTECS：SZ8566300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-2-unsubstituted benzenoids
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Material Chemicals Electrical Materials

Additional information on (4-Hydroxyphenyl)phosphonic Acid

Comprehensive Overview of (4-Hydroxyphenyl)phosphonic Acid (CAS No. 33795-18-5): Properties, Applications, and Innovations

(4-Hydroxyphenyl)phosphonic Acid (CAS No. 33795-18-5) is an organophosphorus compound with a molecular formula of C₆H₇O₄P. This phosphonic acid derivative is characterized by a hydroxyl group attached to a phenyl ring, which is further bonded to a phosphonic acid functional group. Its unique structure makes it a versatile intermediate in organic synthesis, material science, and industrial applications. Researchers and manufacturers value this compound for its chelating properties, thermal stability, and compatibility with various chemical processes.

In recent years, the demand for (4-Hydroxyphenyl)phosphonic Acid has surged due to its role in green chemistry and sustainable material development. As industries shift toward eco-friendly alternatives, this compound is increasingly used in biodegradable polymers, flame retardants, and corrosion inhibitors. Its ability to form stable complexes with metal ions also makes it valuable in water treatment and agricultural formulations. These applications align with global trends emphasizing environmental safety and resource efficiency.

The synthesis of 33795-18-5 typically involves the phosphorylation of 4-hydroxyphenyl derivatives or hydrolysis of corresponding phosphonate esters. Advanced purification techniques, such as recrystallization and column chromatography, ensure high purity (>98%), which is critical for pharmaceutical and electronic applications. Analytical methods like HPLC, NMR, and mass spectrometry are employed to verify its structural integrity and purity, addressing the stringent quality requirements of end-users.

One of the most searched questions about (4-Hydroxyphenyl)phosphonic Acid is its role in metal-organic frameworks (MOFs). Researchers are exploring its use as a linker in MOFs for gas storage, catalysis, and sensor technologies. Its phenolic and phosphonic groups provide multiple coordination sites, enhancing the structural diversity of MOFs. This innovation has sparked interest in energy storage solutions and carbon capture, topics highly relevant to climate change mitigation.

Another trending application is in dental materials. Studies suggest that derivatives of 33795-18-5 can improve the adhesion of dental composites to tooth enamel, addressing a common challenge in restorative dentistry. This aligns with the growing focus on biocompatible materials in healthcare. Additionally, its antimicrobial properties are being investigated for use in medical coatings and hygiene products, responding to the heightened awareness of infection control post-pandemic.

From an industrial perspective, (4-Hydroxyphenyl)phosphonic Acid is gaining traction in the textile industry as a dye fixative and fabric softener. Its ability to bind to cellulose fibers enhances color fastness and reduces environmental leaching of dyes, a key concern in sustainable fashion. Moreover, its incorporation into nanomaterial coatings for solar panels highlights its potential in renewable energy technologies, another hot topic in scientific and industrial communities.

Regulatory compliance and safety data for CAS No. 33795-18-5 are well-documented, with no significant hazards under standard handling conditions. Proper storage recommendations include keeping the compound in a cool, dry place away from strong oxidizers. Material Safety Data Sheets (MSDS) provide detailed guidelines for safe transportation and disposal, ensuring adherence to REACH and OSHA standards.

In summary, (4-Hydroxyphenyl)phosphonic Acid (CAS No. 33795-18-5) is a multifaceted compound with expanding applications across high-tech industries and sustainable initiatives. Its chemical properties, combined with evolving research, position it as a critical component in addressing contemporary challenges in material science, environmental protection, and healthcare innovation. As interest grows, further studies will likely uncover new functionalities and commercial opportunities for this remarkable molecule.